Cas no 1185297-65-7 (2-(2-Piperidinyl)ethyl propyl ether hydrochloride)

• Product Name: 2-(2-Piperidinyl)ethyl propyl ether hydrochloride
• CAS No: 1185297-65-7
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 4684015
• Update Time: 2025-08-04

2-(2-Piperidinyl)ethyl propyl ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Piperidinyl)ethyl propyl ether hydrochloride
• 2-(2-propoxyethyl)piperidine hydrochloride

• Inchi： 1S/C10H21NO.ClH/c1-2-8-12-9-6-10-5-3-4-7-11-10;/h10-11H,2-9H2,1H3;1H
• InChI Key： DPXPBSZVLDZKEZ-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)CCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 106
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(2-Piperidinyl)ethyl propyl ether hydrochloride

Introduction to 2-(2-Piperidinyl)ethyl Propyl Ether Hydrochloride (CAS No. 1185297-65-7)

The compound 2-(2-piperidinyl)ethyl propyl ether hydrochloride, identified by the CAS number 1185297-65-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an ethyl propyl ether group, and is available in its hydrochloride salt form. The molecule has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses.

Key Features and Structure

The molecular structure of 2-(2-piperidinyl)ethyl propyl ether hydrochloride is defined by its piperidine moiety, a six-membered ring containing one nitrogen atom. This nitrogen-containing ring is connected to an ethyl group, which further links to a propyl ether group. The hydrochloride salt form ensures the compound's stability and solubility in aqueous solutions, making it suitable for various laboratory and industrial applications.

Chemical Properties and Synthesis

Recent studies have explored innovative synthetic routes for this compound, emphasizing the importance of optimizing reaction conditions to enhance yield and purity. Researchers have highlighted the use of catalytic methods and green chemistry principles to synthesize 2-(2-piperidinyl)ethyl propyl ether hydrochloride efficiently. These advancements not only reduce environmental impact but also align with current trends toward sustainable chemical production.

Pharmacological Applications

In the realm of pharmacology, 2-(2-piperidinyl)ethyl propyl ether hydrochloride has shown promise as a potential drug candidate. Preclinical studies suggest that this compound exhibits modulatory effects on key cellular pathways, potentially offering therapeutic benefits in areas such as neurodegenerative diseases and inflammation. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related applications.

Biological Activity and Research Insights

Recent research has delved into the biological activity of this compound, focusing on its interaction with various enzymes and receptors. Studies have demonstrated that 2-(2-piperidinyl)ethyl propyl ether hydrochloride can act as an agonist or antagonist depending on the target receptor, highlighting its versatility in pharmacological interventions. Additionally, investigations into its metabolic pathways have provided insights into its bioavailability and pharmacokinetics.

Safety and Handling Considerations

While handling this compound, adherence to standard laboratory safety protocols is essential. Proper ventilation, use of protective equipment, and careful disposal of waste are recommended to ensure a safe working environment. Researchers are also encouraged to consult Material Safety Data Sheets (MSDS) for comprehensive safety information.

Future Directions and Conclusion

The continued exploration of 2-(2-piperidinyl)ethyl propyl ether hydrochloride's properties holds great potential for advancing both chemical synthesis techniques and therapeutic interventions. As research progresses, further elucidation of its mechanisms of action and optimization of its pharmacokinetic profiles will be crucial for unlocking its full potential in the pharmaceutical industry.